2-(3,4-Dichlorophenyl)-2-fluoroethan-1-amine hydrochloride
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Overview
Description
Synthesis Analysis
While the exact synthesis process for this compound is not available, similar compounds are often synthesized through various organic reactions, including nitration, selective reduction, diazotisation, and chlorination .Chemical Reactions Analysis
The chemical reactions involving this compound would depend on its exact molecular structure. Similar compounds have been studied in the context of Suzuki–Miyaura coupling reactions .Scientific Research Applications
Chemical Synthesis and Medicinal Chemistry
- 2-(3,4-Dichlorophenyl)-2-fluoroethan-1-amine hydrochloride plays a pivotal role in the synthesis of antidepressants, such as sertraline hydrochloride, as demonstrated in the novel industrial synthesis approach, ensuring high purity and stereochemical selectivity for pharmaceutical ingredients (Vukics et al., 2002).
- The compound has been utilized in the creation of 1-Aryl-3-phenethylamino-1-propanone hydrochlorides, which are synthesized as potential potent cytotoxic agents via Mannich reactions, revealing their significance in developing therapeutic agents (Mete et al., 2007).
Industrial Synthesis and Process Development
- A large-scale, stereoselective process for synthesizing the compound has been established, emphasizing its importance in industrial production and highlighting its role in large-scale pharmaceutical manufacturing (Han et al., 2007).
Biochemical Research and Drug Development
- Tricyclic compounds with a unique amine moiety incorporating this compound have been developed for anti-influenza virus activities, suggesting the compound's utility in antiviral drug development (Oka et al., 2001).
- Novel derivatives synthesized using this compound have exhibited potential as cytotoxic agents, further exemplifying the compound's importance in medicinal chemistry and drug discovery (Flefel et al., 2015).
Physicochemical Studies and Material Science
- In the realm of material science and physicochemical properties, the solubility of 4-(3,4-dichlorophenyl)-1-tetralone, a closely related compound, in various organic solvents has been studied, underscoring the importance of understanding the solvent interactions for practical applications, such as in the production process of related compounds like sertraline hydrochloride (Li et al., 2007).
Mechanism of Action
properties
IUPAC Name |
2-(3,4-dichlorophenyl)-2-fluoroethanamine;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8Cl2FN.ClH/c9-6-2-1-5(3-7(6)10)8(11)4-12;/h1-3,8H,4,12H2;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JSPWUWFWSOPNAD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C(CN)F)Cl)Cl.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9Cl3FN |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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